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Introduction

Nitrocyclopentane (CsHsNO32), a cyclic nitroalkane, serves as a versatile intermediate in
organic synthesis, particularly in the preparation of pharmacologically relevant
cyclopentylamine derivatives and as a precursor to cyclopentanone via the Nef reaction. A
thorough understanding of its thermodynamic properties is crucial for process optimization,
safety assessment, and computational modeling in drug development and materials science.
This guide provides a comprehensive overview of the key thermodynamic parameters of
nitrocyclopentane, details on experimental methodologies for their determination, and a
visualization of its principal reaction pathways.

Core Thermodynamic Properties

The thermodynamic properties of nitrocyclopentane have been characterized through a
combination of experimental measurements and critically evaluated data compilations. The
following tables summarize the key quantitative data available for this compound.

Table 1: Physical and Thermochemical Properties of Nitrocyclopentane
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Property Value Source
Molecular Formula CsHsNO2 [1]
Molecular Weight 115.13 g/mol [1]

Boiling Point (at 1 atm)

180 °C (453.15 K)

[2]

Density (at 25 °C)

1.086 g/mL

[2]

Refractive Index (n20/D)

1.454

[2]

Enthalpy of Formation (Ideal
Gas, 298.15 K)

Data not explicitly found for

nitrocyclopentane

Enthalpy of Vaporization (at
298.15 K)

49.5 + 2.0 kd/mol

[1]

Vapor Pressure (at 25 °C)

115 Pa

[1]

Table 2: Temperature-Dependent Thermodynamic Properties of Nitrocyclopentane (Ideal

Gas)
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Temperature (K) Heat Capacity, C_p Enthalpy, H Entropy, S
(J/mol-K) (kd/imol) (J/mol-K)
200 88.35 16.82 315.84
298.15 124.73 27.83 354.59
400 162.15 42.48 396.63
500 194.52 60.31 438.48
600 222.04 81.16 478.68
700 245.41 104.55 516.84
800 265.34 130.08 552.92
900 282.41 157.48 586.99
1000 297.11 186.49 619.21

Data sourced from
NIST Web Thermo
Tables (WTT)[1].
Enthalpy is relative to

the ideal gas at O K.

Table 3: Temperature-Dependent Thermodynamic Properties of Nitrocyclopentane (Liquid
Phase)
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Heat Capacity at

Temperature (K) Saturation, C_sat Enthalpy (kJ/mol) Entropy (J/mol-K)
(J/mol-K)

250 168.9 - 2115

298.15 180.4 - 241.9

350 1945 - 272.7

400 211.3 - 299.8

450 231.0 - 326.1

Data sourced from
NIST Web Thermo
Tables (WTT)[1].
Enthalpy data for the
liquid phase was not
directly available in a

tabulated format.

Experimental Protocols

The determination of the thermodynamic properties of nitrocyclopentane relies on a suite of
well-established experimental techniques. While specific, detailed protocols for
nitrocyclopentane are not always available in the literature, the following sections describe
the general methodologies employed for nitroalkanes.

Enthalpy of Formation

The standard enthalpy of formation (AfH°) of organic compounds like nitrocyclopentane is
typically determined indirectly through combustion calorimetry.

Protocol: Bomb Calorimetry

o Sample Preparation: A precisely weighed sample of high-purity nitrocyclopentane is placed
in a sample holder within a high-pressure vessel, known as a "bomb."

o Oxygenation: The bomb is sealed and pressurized with a large excess of pure oxygen.
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« Ignition: The sample is ignited electrically.

o Calorimetry: The bomb is submerged in a known mass of water in a calorimeter. The
temperature change of the water is meticulously measured.

e Calculation: The heat of combustion is calculated from the temperature rise and the heat
capacity of the calorimeter system. The standard enthalpy of formation is then derived using
Hess's Law, from the known enthalpies of formation of the combustion products (COz, Hz0,
and N2).

Heat Capacity

The heat capacity of nitrocyclopentane, in both its liquid and solid phases, is commonly
measured using Differential Scanning Calorimetry (DSC).

Protocol: Differential Scanning Calorimetry (DSC)

o Sample Encapsulation: A small, accurately weighed sample of nitrocyclopentane (typically
1-10 mg) is hermetically sealed in an aluminum or copper pan. An empty, sealed pan is used
as a reference.

o Temperature Program: The sample and reference pans are placed in the DSC instrument
and subjected to a controlled temperature program, which includes a linear heating rate
(e.g., 10 K/min).

e Heat Flow Measurement: The instrument measures the difference in heat flow required to
maintain the sample and reference at the same temperature.

» Data Analysis: The heat capacity is determined by comparing the heat flow to the sample
with that of a known standard, typically sapphire, under the same conditions.

Vapor Pressure

Vapor pressure is a critical property for distillation and for understanding the volatility of a
compound. Several methods can be employed for its measurement.

Protocol: Static Method
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o Apparatus: A thermostated vessel connected to a pressure measuring device (e.g., a
capacitance diaphragm gauge) is used.

o Sample Degassing: A sample of nitrocyclopentane is placed in the vessel and thoroughly
degassed to remove any dissolved air.

o Equilibration: The vessel is maintained at a constant temperature until the pressure reading
stabilizes, indicating that the vapor is in equilibrium with the liquid.

o Measurement: The equilibrium pressure is recorded at various temperatures to establish the
vapor pressure curve.

Mandatory Visualizations
Synthesis of Nitrocyclopentane

The synthesis of nitrocyclopentane can be achieved through several routes. One common
laboratory method is the nitration of cyclopentane.

Reactants Products

Nitrating Agent Process Side Products
(HNO3 + H2S04) (e.g., Dinitrocyclopentane)

l Reaction Vessel A Purification
[ (Controlled Temperature) \d
Cyclopentane Nitrocyclopentane Distillation P> Purified Nitrocyclopentane

Click to download full resolution via product page

Caption: Workflow for the synthesis of nitrocyclopentane via nitration of cyclopentane.

Reduction of Nitrocyclopentane to Cyclopentylamine

A key application of nitrocyclopentane is its reduction to cyclopentylamine, a valuable building
block in medicinal chemistry.
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Caption: Reaction pathway for the reduction of nitrocyclopentane to cyclopentylamine.

Nef Reaction of Nitrocyclopentane

The Nef reaction provides a route to convert secondary nitroalkanes, such as
nitrocyclopentane, into ketones.
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Caption: Reaction pathway for the Nef reaction of nitrocyclopentane to yield cyclopentanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Thermodynamic Properties of Nitrocyclopentane: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585555#thermodynamic-properties-of-
nitrocyclopentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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